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Compound of Interest

Compound Name: 4-Hydroxybutyl acrylate

Cat. No.: B7801069

4-Hydroxybutyl acrylate (4-HBA) is a bifunctional monomer of significant interest in polymer
science, materials research, and advanced drug delivery systems.[1] Its unique molecular
architecture, featuring both a reactive acrylate group and a primary hydroxyl group, allows for a
two-pronged approach to polymer design.[1][2] The acrylate moiety readily participates in free-
radical polymerization, forming the carbon backbone of a polymer, while the terminal hydroxy!l
group remains available for subsequent crosslinking reactions, grafting, or surface modification.
[1][3][4] This dual functionality is the cornerstone of its utility, enabling the synthesis of
polymers with tailored properties such as enhanced adhesion, flexibility, weatherability, and
controlled hydrophilicity.[3][4][5]

This guide offers a comprehensive exploration of the core physical and chemical properties of
4-HBA, providing researchers and drug development professionals with the technical insights
necessary to leverage this versatile monomer in their work. We will delve into its fundamental
characteristics, reactivity profile, analytical methodologies, and functional applications,
grounding all claims in authoritative data.

Section 1: Core Chemical Identity and Physical
Properties

4-Hydroxybutyl acrylate is identified by CAS Number 2478-10-6.[6][7][8] Its IUPAC name is 4-
hydroxybutyl prop-2-enoate, and it is also known by synonyms such as 1,4-butanediol
monoacrylate.[6][8][9]
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Chemical Structure

The structure of 4-HBA consists of a four-carbon butyl chain that acts as a flexible spacer

between the polar hydroxyl group (-OH) at one end and the reactive acrylate ester group

(H2C=CH-COO-) at the other. This separation is key to its performance, as it provides the

hydroxyl group with good accessibility for subsequent reactions.[4]

Figure 1: Chemical Structure of 4-Hydroxybutyl Acrylate (4-HBA).

Tabulated Physical Properties

The following table summarizes the key physical properties of 4-HBA, compiled from various

technical data sheets and chemical databases. These values are crucial for process design,

safety assessments, and predicting polymer characteristics.

Property Value Source(s)

Molecular Formula C7H1203 [6][8][10]

Molecular Weight 144.17 g/mol [61[71[8]
Clear, colorless to slightly

Appearance o [31[51[7]
yellowish liquid

Odor Odor-free [5171[11]

Density 1.039 - 1.041 g/cm3 at 25 °C [21I51[7119]

. . ~236 °C at 1013 hPa; 95 °C at

Boiling Point [5191[12]
0.1 mmHg

Melting / Freezing Point <-60 °C [21[7]

Flash Point 111-130°C [71[9]

Viscosity 8.9-10.7 mPa-s at 20 °C [21[51[7]

Refractive Index (n2°/D) ~1.452 - 1.454 [5191[12]
0.005 mbar at 20 °C; 1.3 mbar

Vapor Pressure [51[7][11]

at 80 °C; 4.6 mbar at 100 °C

Polymer Tg

-40 °C

[2]
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Section 2: Reactivity, Stability, and Safe Handling

The high reactivity of the acrylate group makes 4-HBA highly susceptible to polymerization.[5]
[7] This reactivity is advantageous for polymer synthesis but necessitates stringent handling
and storage protocols to ensure safety and product integrity.

Polymerization and Inhibition

4-HBA can polymerize with explosive violence if not properly stabilized.[5][7] Commercial
grades are therefore supplied with an inhibitor, typically around 300 ppm of hydroquinone
monomethyl ether (MEHQ).[5][7][11]

Causality of Inhibition: The efficacy of phenolic inhibitors like MEHQ is critically dependent on
the presence of dissolved oxygen.[7][12] MEHQ itself is not the primary inhibitor; it acts as a
pro-stabilizer. Oxygen reacts with MEHQ to form a quinone, which in turn scavenges the
carbon-centered radicals that initiate polymerization, thereby terminating the chain reaction.
This is why 4-HBA must always be stored under an air blanket and never under inert gases like
nitrogen or argon.[5][7][12]

Storage and Handling Protocols

To ensure stability and prevent uncontrolled polymerization, the following self-validating system
of storage and handling must be implemented:

o Atmosphere: Maintain contact with an atmosphere containing 5-21% oxygen.[13] Do not use
tanks with inert gas installations.[13]

o Temperature: Storage temperature should not exceed 25 °C.[5][7][12] Under these
conditions, a shelf life of six months can be expected.[5][7] Storage below 10 °C can extend
stability to 12 months, provided oxygen levels are maintained.[5][7]

e Inventory Management: A strict "first-in-first-out" (FIFO) principle should be applied to
minimize the risk of overstorage.[7][12]

» Material Compatibility: The preferred material for storage tanks and pipes is stainless steel.
[5][7][12] Carbon steel is acceptable, but the formation of rust can be problematic as Iron(lll)
ions can act as a weak polymerization initiator.[7][12]
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o Contamination: Protect against heat, direct sunlight, UV radiation, and contamination from
polymerization initiators (e.g., peroxides, rust).

Figure 2: A validated workflow for the safe storage of 4-HBA.

Section 3: Applications in Research and
Development

The bifunctional nature of 4-HBA makes it a valuable component in synthesizing high-
performance polymers.

o Coatings and Adhesives: In coatings for automotive and industrial applications, 4-HBA
improves adhesion, scratch resistance, and weatherability.[2][4][5] The hydroxyl group
provides a reactive site for crosslinking with isocyanates or melamine resins, creating a
durable and chemically resistant network.[2][4] Its low viscosity also makes it an effective
reactive diluent in UV/EB curable formulations.[2][4]

o Biomedical Materials and Drug Delivery: The hydrophilicity imparted by the hydroxyl group
makes 4-HBA suitable for creating biomedical hydrogels, polymers for contact lenses, and
other ophthalmic devices.[3] It has been utilized in the fabrication of membrane systems for
the controlled transdermal release of drugs, where its properties can be tuned to control
diffusion rates.[9][14]

o Polymer Synthesis: 4-HBA can be copolymerized with a wide range of monomers, including
other acrylates, methacrylates, styrene, vinyl acetate, and more.[5][7][11] This allows for the
precise tuning of polymer properties like glass transition temperature (Tg), polarity, and
crosslinking density. Its use in advanced polymerization techniques like Reversible Addition-
Fragmentation Chain Transfer (RAFT) has been explored to create well-defined, stimulus-
responsive block copolymers.[15][16][17][18]

Section 4: Analytical Characterization Protocols

Accurate quantification and characterization of 4-HBA are essential for quality control, reaction
monitoring, and formulation analysis. The choice of technique depends on the sample matrix
and required sensitivity.[19]
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Common Analytical Techniques

e Gas Chromatography (GC): Suitable for assessing the purity of the raw material and
monitoring reactions where the matrix is relatively simple.[8][11]

o High-Performance Liquid Chromatography (HPLC): A versatile technique, often coupled with
UV or Mass Spectrometry (MS/MS) detectors, for quantifying 4-HBA in complex matrices like
polymer formulations or biological samples.[19]

e Nuclear Magnetic Resonance (*H NMR) Spectroscopy: Provides structural confirmation and
can be used to determine monomer conversion during polymerization by comparing the
integration of vinyl proton signals to those of the polymer backbone.[15][20]

Example Protocol: Quantification of 4-HBA by HPLC-UV

This protocol provides a robust starting point for method development. The self-validating steps
include the use of a calibration curve and a system suitability check.

Objective: To quantify the concentration of 4-HBA in a non-polymerized liquid sample.
Methodology:
o Standard Preparation:

o Prepare a stock solution of 1000 pug/mL 4-HBA in acetonitrile.

o Perform serial dilutions of the stock solution with the mobile phase to create calibration
standards at concentrations of 1, 5, 10, 25, 50, and 100 pg/mL.

e Sample Preparation:
o Accurately weigh the sample containing 4-HBA.

o Dilute the sample with acetonitrile to an estimated concentration within the calibration
range.

o Filter the diluted sample through a 0.45 um PTFE syringe filter to remove particulates.
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¢ Instrumental Conditions:

(¢]

HPLC System: Agilent 1260 Infinity Il or equivalent.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pum).
Mobile Phase: Isocratic mixture of 60:40 (v/v) Acetonitrile:Water.
Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 10 pL.

UV Detector Wavelength: 210 nm.

e Analysis and Quantification:

Perform a system suitability check by injecting a mid-range standard (e.g., 25 pg/mL) five
times. The relative standard deviation (RSD) of the peak area should be <2%.

Inject the calibration standards in sequence from lowest to highest concentration.

Construct a calibration curve by plotting peak area against concentration. The correlation
coefficient (r?) should be >0.999.

Inject the prepared samples.

Calculate the concentration of 4-HBA in the samples using the linear regression equation
from the calibration curve.
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Figure 3: Self-validating workflow for HPLC-UV analysis of 4-HBA.
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Section 5: Safety and Toxicology Profile

4-HBA is classified as a hazardous chemical and must be handled with appropriate
precautions.

e GHS Hazards: It is harmful if swallowed (H302), causes skin irritation (H315), may cause an
allergic skin reaction (H317), and causes serious eye damage (H318).[13] It is also
considered harmful to aquatic life (H402).[13]

e Personal Protective Equipment (PPE): Always wear protective gloves, chemical safety
goggles, and appropriate lab clothing when handling 4-HBA.[13] Work should be conducted
in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors.

e First Aid Measures:

o Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses
if present and easy to do. Continue rinsing and call a poison center or physician
immediately.[13]

o Skin: Wash with plenty of soap and water. Take off contaminated clothing and wash it
before reuse.[13]

o Ingestion: Rinse mouth and call a poison center or doctor if you feel unwell.

Conclusion

4-Hydroxybutyl acrylate is a monomer with a compelling set of physical and chemical
properties driven by its dual acrylate and hydroxyl functionalities. Its capacity to form flexible
polymer backbones that can be subsequently crosslinked makes it an invaluable tool for
creating advanced materials. For researchers and developers, a thorough understanding of its
high reactivity, stringent storage requirements, and safety profile is paramount. By leveraging
the data and protocols outlined in this guide, scientists can safely and effectively harness the
potential of 4-HBA to innovate in fields ranging from high-performance coatings to next-
generation drug delivery systems.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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